N-(2-carbamoylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-(2-carbamoylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H23N5O2/c24-22(29)18-10-4-5-11-20(18)25-23(30)17-9-6-14-28(15-17)21-13-12-19(26-27-21)16-7-2-1-3-8-16/h1-5,7-8,10-13,17H,6,9,14-15H2,(H2,24,29)(H,25,30)
• InChI Key: PUWCREFOWYVGEH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4C(=O)N
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol
• CAS No.: 1105231-30-8

Description

N-(2-carbamoylphenyl)-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H23N5O2 and its molecular weight is 401.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Chemistry

The study of piperidine derivatives and their chemical synthesis is a significant area of research. For instance, compounds with piperidine structures have been synthesized for various applications, including as potential inhibitors of enzymes or receptors, and for their antimicrobial properties. The synthesis of novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives demonstrated potential antimicrobial activity, highlighting the versatility of piperidine derivatives in developing new therapeutic agents (Babu, Srinivasulu, & Kotakadi, 2015).

Drug Development and Biological Activity

Piperidine derivatives have also been investigated for their biological activities, including as inhibitors of soluble epoxide hydrolase, indicating their potential in therapeutic applications such as treating cardiovascular diseases (Thalji et al., 2013). Furthermore, the exploration of piperidine-4-yl-aminopyrimidines as HIV-1 reverse transcriptase inhibitors highlights the role of these compounds in antiviral drug development (Tang et al., 2010).

Molecular Interaction Studies

Research into the molecular interactions of compounds with receptors or enzymes contributes to a deeper understanding of their mechanism of action. For example, the study of the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor provides valuable insights into the structural requirements for receptor binding and activity (Shim et al., 2002).